Cas no 87910-72-3 (3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide)

• Product name: 3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide
• CAS No: 87910-72-3
• MF: C₁₂H₁₄BrNO₂S
• MW: 316.214061260223
• CID: 1914658
• PubChem ID: 159183

3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide
• Benzothiazolium, 3-(2-oxo-2-propoxyethyl)-, bromide
• SR-01000206772
• AKOS024342265
• 87910-72-3
• propyl 2-(1,3-benzothiazol-3-ium-3-yl)acetate;bromide
• DTXSID401007855
• SR-01000206772-1

• Inchi： InChI=1S/C12H14NO2S.BrH/c1-2-7-15-12(14)8-13-9-16-11-6-4-3-5-10(11)13;/h3-6,9H,2,7-8H2,1H3;1H/q+1;/p-1
• InChI Key： QOUQYYWTEDUJDM-UHFFFAOYSA-M
• SMILES： CCCOC(=O)C[N+]1=CSC2=CC=CC=C21.[Br-]

Computed Properties

• Exact Mass: 314.99286Da
• Monoisotopic Mass: 314.99286Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų